1-ethyl-N-(3-methyl-1,2-thiazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-ethyl-N-(3-methyl-1,2-thiazol-5-yl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C11H12N4O2S/c1-3-15-10(16)5-4-8(13-15)11(17)12-9-6-7(2)14-18-9/h4-6H,3H2,1-2H3,(H,12,17)
• InChI Key: WRWGDCDYVLQDDA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C=CC(=N1)C(=O)NC2=CC(=NS2)C
• Molecular Formula: C11H12N4O2S
• Molecular Weight: 264.31 g/mol

Description

1-ethyl-N-(3-methyl-1,2-thiazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (ETPC) is a carboxamide compound with a unique chemical structure. It belongs to a family of compounds known as thiazolopyridazinones. It has been used in a variety of scientific research applications due to its unique properties and potential therapeutic effects.

Scientific Research Applications

1-ethyl-N-(3-methyl-1,2-thiazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been used in a variety of scientific research applications. It has been used as a model compound to study the synthesis and reactivity of thiazolopyridazinones. It has also been used as a bioactive compound in the study of drug-receptor interactions. Additionally, it has been used as a building block in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 1-ethyl-N-(3-methyl-1,2-thiazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is not yet fully understood. However, it is believed that it acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are compounds involved in inflammation and pain. By inhibiting COX-2, 1-ethyl-N-(3-methyl-1,2-thiazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide may reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-ethyl-N-(3-methyl-1,2-thiazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide are still being studied. However, it is believed that it may have anti-inflammatory and analgesic effects. Additionally, it has been shown to have antioxidant and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-ethyl-N-(3-methyl-1,2-thiazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide in lab experiments include its availability, low cost, and ease of synthesis. Additionally, it has a low toxicity profile, making it safe to use in experiments. The main limitation of using 1-ethyl-N-(3-methyl-1,2-thiazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide in lab experiments is that its mechanism of action is still not fully understood.

Future Directions

The potential future directions for 1-ethyl-N-(3-methyl-1,2-thiazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide include further research into its mechanism of action, as well as its potential therapeutic applications. Additionally, further research into its biochemical and physiological effects is needed. Additionally, further research into its potential applications in drug discovery and development is needed. Finally, further research into its potential applications in the synthesis of other compounds is needed.

Synthesis Methods

The synthesis of 1-ethyl-N-(3-methyl-1,2-thiazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide involves a multi-step process. The first step involves the reaction of ethyl-1,2-thiazol-5-yl-6-oxo-1,6-dihydropyridazine-3-carboxamide (ETTPC) with ethyl bromoacetate in the presence of a base. This reaction produces the desired compound, 1-ethyl-N-(3-methyl-1,2-thiazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide. This reaction is typically conducted in a mixture of methanol, ethyl acetate, and triethylamine at room temperature. The reaction is typically complete within 1-2 hours.